Cas no 2228978-23-0 (tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228978-23-0
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 6059243
• PubChem ID: 165682928
• Update Time: 2025-08-05

tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate
• 2228978-23-0
• EN300-1898751

• Inchi： 1S/C15H27NO5/c1-10-9-16(14(19)21-15(2,3)4)7-6-11(10)12(17)8-13(18)20-5/h10-12,17H,6-9H2,1-5H3
• InChI Key： GEYKWGQPYBNROI-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate

tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228978-23-0): A Comprehensive Overview

tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228978-23-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBHMPC, is characterized by its unique structural features, including a tert-butyl group, a piperidine ring, and a hydroxy-methoxy functional group. These structural elements contribute to its potential therapeutic applications and chemical reactivity.

The tert-butyl group in TBHMPC provides steric protection and enhances the stability of the molecule, making it suitable for various synthetic transformations. The piperidine ring, a common motif in many bioactive compounds, imparts significant biological activity and can influence the compound's pharmacokinetic properties. The presence of the hydroxy-methoxy functional group adds further complexity and reactivity, enabling the molecule to participate in a wide range of chemical reactions.

Recent studies have explored the potential of TBHMPC in the development of novel therapeutic agents. One notable application is in the treatment of neurological disorders. Research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structures to TBHMPC exhibit neuroprotective effects by modulating specific neurotransmitter systems. These findings suggest that TBHMPC could be a valuable lead compound for further drug development in this area.

In addition to its potential therapeutic applications, TBHMPC has been studied for its role in synthetic chemistry. The compound serves as an important intermediate in the synthesis of more complex molecules, particularly those with intricate functional groups and stereochemistry. The ability to selectively manipulate the various functional groups in TBHMPC makes it a versatile building block for organic synthesis.

The synthesis of TBHMPC typically involves multi-step processes that require precise control over reaction conditions and purification techniques. Key steps include the formation of the piperidine ring, introduction of the tert-butyl protecting group, and functionalization of the side chain with the hydroxy-methoxy group. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to optimize these processes and improve yields.

From a biological perspective, TBHMPC has been evaluated for its interactions with various receptors and enzymes. Studies have shown that it can bind to specific targets with high affinity, making it a promising candidate for drug discovery. For instance, research conducted at a leading pharmaceutical company has demonstrated that TBHMPC can selectively inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The safety profile of TBHMPC is another critical aspect of its evaluation. Preclinical studies have indicated that it exhibits low toxicity and good pharmacokinetic properties, which are essential for its successful translation into clinical applications. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl 4-(1-hydroxy-3-methoxy-3-oxopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228978-23-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the properties and potential uses of TBHMPC will emerge, contributing to the broader field of chemical biology.